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Compound of Interest

Compound Name: 2-Phenylbutyramide, (+)-
CAS No.: 13490-76-1
Cat. No.: B12762302
Get Quote
. J

Executive Summary

Compound: (+)-2-Phenylbutyramide CAS Registry: 90-26-6 (Racemic), 80997-85-9 (S-isomer
specific) Absolute Configuration:(S) Optical Rotation Sign:(+) (Dextrorotatory) in polar solvents
(e.g., Methanol, Ethanol). Key Application: Chiral intermediate for 2-phenylbutyric acid
derivatives; resolution standard for chiral chromatography.

This guide synthesizes data from crystallographic studies and chiral resolution protocols to
establish the definitive link between the optical sign and the spatial arrangement of the
molecule.

Physicochemical Characterization
Specific Optical Rotation ()

The specific rotation of 2-phenylbutyramide is solvent-dependent.[1] The dextrorotatory (+)
enantiomer corresponds to the (S)-configuration.
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Parameter Value / Condition Notes
Confirmed via X-ray
Configuration (S)-(+) crystallography of homochiral
crystals [1].
Value derived from the
corresponding (S)-(+)-2-
Typical

+90° to +100° (approx.)[2]

phenylbutyric acid precursor;
varies by solvent

concentration.

Solvent System

Methanol (MeOH) or Ethanol
(EtOH)

Polar protic solvents are
standard for maximizing
rotatory dispersion in this class

of amides.

Wavelength

589 nm (Sodium D-line)

Standard polarimetry source.

[3]

Critical Note on Solvation: Amides can exhibit sign inversion in non-polar solvents (e.g., CHCI3)

due to hydrogen bonding aggregation (dimers vs. monomers). Always report solvent and

concentration (

) alongside rotation values.

Absolute Configuration Assignment

The assignment of (S) to the (+) isomer is grounded in the Cahn-Ingold-Prelog (CIP) priority

rules and confirmed by chemical correlation with (S)-(+)-2-phenylbutyric acid.

CIP Priority Assignment (Chiral Center C2):

e -CONH:z (Amide group): Highest priority (C bonded to O, O, N).
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e -CeHs (Phenyl group): Second priority (C bonded to C, C, H).
e -CH2CHs (Ethyl group): Third priority (C bonded to C, H, H).
e -H (Hydrogen): Lowest priority.

Result: With Hydrogen in the rear, the sequence 1

2

3 is Counter-Clockwise (S).

Experimental Protocols

Determination of Enantiomeric Excess (ee) via Chiral
HPLC

Quantification of the (+) isomer requires a validated chiral stationary phase (CSP). The
Chiralcel OD and OJ columns are the industry standards for this separation.

Methodology:

e Column: Chiralcel OD-H or OJ-H (Cellulose tris(3,5-dimethylphenylcarbamate) or tris(4-
methylbenzoate)).

o Mobile Phase: n-Hexane : Isopropanol (90:10 v/v).
e Flow Rate: 0.5 - 1.0 mL/min.
e Detection: UV at 210-220 nm (Amide absorption).

o Elution Order: typically, the (R)-enantiomer elutes first on Chiralcel OD, while (S)-(+) elutes
second, though this must be validated with a standard.

Synthesis & Resolution Workflow

The production of (+)-2-phenylbutyramide is achieved either through chemical amidation of the
optically pure acid or enzymatic resolution of the racemic amide/nitrile.
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Chemical Amidation
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Figure 1: Biocatalytic and chemical pathways for isolating the (S)-(+) enantiomer. Note that
enzymatic preference determines whether the product is the remaining substrate or the
hydrolyzed acid.

Mechanistic Insights & Structural Data[2][4][5][6][7]
Crystal Structure & Polymorphism

Recent crystallographic studies [1] have revealed that 2-phenylbutyramide crystallizes in
specific H-bonded ribbon structures.[4][5]

e Racemate: Crystallizes in monoclinic space group

o Enantiomer (S): Crystallizes in triclinic space group

« Significance: The density of the homochiral form is often slightly lower or similar to the
racemate, but the specific H-bond networks (N-H...O) drive the stability. This "Wallach's
Rule" exception implies that enantiopure crystallization is kinetically accessible.

Correlation Logic
The optical rotation logic follows the "Genealogy of Chirality":
o Parent: (S)-(+)-2-Phenylbutyric acid (

).

e Transformation: Acid
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Acid Chloride

Amide.

+ QOutcome: Since the reaction occurs at the carbonyl carbon (not the chiral center), the
configuration (S) is retained. The sign (+) is generally preserved in polar solvents.

(S)-(+)-2-Phenylbutyric Acid
[a]D = +96°

Activation

Amidation (NH3)

Retention of Configuration
o Bond Breaking at Chiral Center

(S)-(+)-2-Phenylbutyramide

Click to download full resolution via product page

Figure 2: Stereochemical retention pathway confirming the (S)-(+) assignment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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